N-(1,3-benzodioxol-5-yl)-2-(thiophen-2-ylsulfonyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(1,3-benzodioxol-5-yl)-2-(thiophen-2-ylsulfonyl)acetamide, commonly known as BTA-EG6, is a small molecule inhibitor that has been extensively studied for its potential use in cancer therapy. It belongs to the class of compounds known as benzothiazole sulfonamides, which have shown promising results in preclinical studies as anticancer agents. In
Scientific Research Applications
Synthesis and Biological Activities
Antibacterial and Antifungal Properties : A study by Devi, Shahnaz, and Prasad (2022) reported the synthesis of novel 2-(1H-benzimidazol-2-ylsulfanyl)-N-(4-oxo-2-phenyl-thiazolidin-3yl)acetamide derivatives, demonstrating significant antibacterial and antifungal activities. These compounds showed excellent activity against various microorganisms, including Staphylococcus aureus and Escherichia coli, highlighting their potential as antimicrobial agents Devi, Shahnaz, & Prasad, 2022.
Anticancer Activities : Research by Yurttaş, Tay, and Demirayak (2015) synthesized N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives with different heterocyclic ring systems, screening them for antitumor activity. Two compounds exhibited considerable anticancer activity against some cancer cell lines, indicating the relevance of such structures in developing anticancer therapies Yurttaş, Tay, & Demirayak, 2015.
Anticonvulsant Evaluation : Nath, Shaharyar, Pathania, Grover, Debnath, and Akhtar (2021) discussed the synthesis and evaluation of indoline derivatives of functionalized aryloxadiazole amine and benzothiazole acetamide for anticonvulsant activities. One compound showed significant activity in models of epilepsy, suggesting a potential for developing new antiepileptic drugs Nath et al., 2021.
Chemical Synthesis and Characterization
Green Ultrasound Synthesis : Rezki (2016) demonstrated the synthesis of N-(benzo[d]thiazol-2-yl)-2-(4-substituted-1H-1,2,3-triazol-1-yl)acetamides using ultrasound irradiation. This method offered significant reductions in reaction times and higher yields, showcasing an efficient approach to synthesizing such compounds with potential antimicrobial activities Rezki, 2016.
Structure-Activity Relationships : Studies have focused on the structure-activity relationships of various acetamide derivatives, leading to the identification of compounds with enhanced biological activities. For instance, Stec et al. (2011) investigated analogues of N-(6-(6-Chloro-5-(4-fluorophenylsulfonamido)pyridin-3-yl)benzo[d]thiazol-2-yl)acetamide to improve metabolic stability and bioactivity Stec et al., 2011.
properties
IUPAC Name |
N-(1,3-benzodioxol-5-yl)-2-thiophen-2-ylsulfonylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11NO5S2/c15-12(7-21(16,17)13-2-1-5-20-13)14-9-3-4-10-11(6-9)19-8-18-10/h1-6H,7-8H2,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NVLCCMZMGIYPHL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)NC(=O)CS(=O)(=O)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11NO5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1,3-benzodioxol-5-yl)-2-(thiophen-2-ylsulfonyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.